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14-debromoaraplysillin I 14-debromoaraplysillin I
Brand Name: Vulcanchem
CAS No.: 136685-29-5
VCID: VC0155083
InChI: InChI=1S/C21H24Br3N3O5/c1-30-18-14(23)10-21(19(28)17(18)24)11-15(27-32-21)20(29)26-7-2-8-31-16-4-3-12(5-6-25)9-13(16)22/h3-4,9-10,19,28H,2,5-8,11,25H2,1H3,(H,26,29)/t19-,21?/m0/s1
SMILES: COC1=C(C(C2(CC(=NO2)C(=O)NCCCOC3=C(C=C(C=C3)CCN)Br)C=C1Br)O)Br
Molecular Formula: C21H24Br3N3O5
Molecular Weight: 638.1 g/mol

14-debromoaraplysillin I

CAS No.: 136685-29-5

Main Products

VCID: VC0155083

Molecular Formula: C21H24Br3N3O5

Molecular Weight: 638.1 g/mol

14-debromoaraplysillin I - 136685-29-5

CAS No. 136685-29-5
Product Name 14-debromoaraplysillin I
Molecular Formula C21H24Br3N3O5
Molecular Weight 638.1 g/mol
IUPAC Name (6R)-N-[3-[4-(2-aminoethyl)-2-bromophenoxy]propyl]-7,9-dibromo-6-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,7,9-triene-3-carboxamide
Standard InChI InChI=1S/C21H24Br3N3O5/c1-30-18-14(23)10-21(19(28)17(18)24)11-15(27-32-21)20(29)26-7-2-8-31-16-4-3-12(5-6-25)9-13(16)22/h3-4,9-10,19,28H,2,5-8,11,25H2,1H3,(H,26,29)/t19-,21?/m0/s1
Standard InChIKey NMQGCYQSHLBLKC-ZQRQZVKFSA-N
Isomeric SMILES COC1=C([C@@H](C2(CC(=NO2)C(=O)NCCCOC3=C(C=C(C=C3)CCN)Br)C=C1Br)O)Br
SMILES COC1=C(C(C2(CC(=NO2)C(=O)NCCCOC3=C(C=C(C=C3)CCN)Br)C=C1Br)O)Br
Canonical SMILES COC1=C(C(C2(CC(=NO2)C(=O)NCCCOC3=C(C=C(C=C3)CCN)Br)C=C1Br)O)Br
Synonyms 14-debromoaraplysillin I
PubChem Compound 131984
Last Modified Nov 11 2021
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